![molecular formula C9H11FN2O2 B2493255 (2R)-2-(4-Fluoro-2-nitrophenyl)propan-1-amine CAS No. 2248199-92-8](/img/structure/B2493255.png)
(2R)-2-(4-Fluoro-2-nitrophenyl)propan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2-(4-Fluoro-2-nitrophenyl)propan-1-amine, also known as FNA, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a derivative of amphetamine and has been shown to have a range of biochemical and physiological effects. In We will also discuss future directions for research on this compound.
Mechanism of Action
(2R)-2-(4-Fluoro-2-nitrophenyl)propan-1-amine works by binding to the dopamine and norepinephrine transporters, preventing the reuptake of these neurotransmitters into the presynaptic neuron. This leads to an increase in the levels of dopamine and norepinephrine in the synaptic cleft, which can have a range of effects on the brain and body.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its effects on dopamine and norepinephrine transporters, this compound has also been shown to increase the release of dopamine and norepinephrine in the brain. This can lead to increased alertness, improved cognitive function, and enhanced mood.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2R)-2-(4-Fluoro-2-nitrophenyl)propan-1-amine in lab experiments is its potency as a dopamine and norepinephrine transporter inhibitor. This makes it a useful tool for studying the effects of these neurotransmitters on the brain and body. However, one limitation of using this compound is its relatively low yield in the synthesis process. This can make it difficult to obtain large quantities of the compound for use in experiments.
Future Directions
There are many potential future directions for research on (2R)-2-(4-Fluoro-2-nitrophenyl)propan-1-amine. One area of interest is in the development of new treatments for ADHD and depression based on the compound's ability to inhibit dopamine and norepinephrine transporters. Another area of interest is in the study of the long-term effects of this compound on the brain and body. Additionally, further research is needed to optimize the synthesis method of this compound to improve its yield and reduce the cost of production.
Synthesis Methods
The synthesis of (2R)-2-(4-Fluoro-2-nitrophenyl)propan-1-amine involves the reaction of 4-fluoro-2-nitrobenzaldehyde with (R)-1-amino-2-propanol in the presence of a reducing agent. The resulting product is purified using a combination of column chromatography and recrystallization. The yield of this synthesis method is typically around 50%.
Scientific Research Applications
(2R)-2-(4-Fluoro-2-nitrophenyl)propan-1-amine has been studied extensively for its potential use in scientific research. One of the most promising applications of this compound is in the study of dopamine and norepinephrine transporters. This compound has been shown to be a potent inhibitor of these transporters, which could be useful in the development of new treatments for conditions such as attention deficit hyperactivity disorder (ADHD) and depression.
properties
IUPAC Name |
(2R)-2-(4-fluoro-2-nitrophenyl)propan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2O2/c1-6(5-11)8-3-2-7(10)4-9(8)12(13)14/h2-4,6H,5,11H2,1H3/t6-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRTBLZFMHIKYGX-LURJTMIESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)C1=C(C=C(C=C1)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CN)C1=C(C=C(C=C1)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.